Trehalose C12

• Molecular Formula: C24H44O12
• Molecular Weight: 524.6 g/mol
• InChI: InChI=1S/C24H44O12/c1-2-3-4-5-6-7-8-9-10-11-16(26)33-13-15-18(28)20(30)22(32)24(35-15)36-23-21(31)19(29)17(27)14(12-25)34-23/h14-15,17-25,27-32H,2-13H2,1H3/t14-,15-,17-,18-,19+,20+,21-,22-,23-,24-/m1/s1
• InChIKey: LISGDTVWONGLJR-VUBMMQFPSA-N

Trehalose C12: A Non-Ionic Amphiphilic Disaccharide Ester for Membrane Protein Research and Drug Delivery Formulations

Trehalose C12 (α-D-Glucopyranosyl-α-D-glucopyranoside monododecanoate) is a non-reducing disaccharide ester, synthesized by esterifying the 6-position of trehalose with a 12-carbon laurate chain [1]. This modification imparts amphiphilic properties, allowing it to function as a mild, sugar-based, non-ionic surfactant. Its molecular weight is 524.60 g/mol, and it exhibits a low critical micelle concentration (CMC), which is a key determinant of its utility in solubilizing integral membrane proteins and modulating epithelial permeability .

Membrane protein solubilization and stabilization

Biochemical studies of cellular processes

Encapsulation and lipid-based carrier research

• [1] McCartney, F.; Perinelli, D.R.; Tiboni, M.; Cavanagh, R.; Lucarini, S.; Filippo Palmieri, G.; Casettari, L.; Brayden, D.J. Permeability-enhancing effects of three laurate-disaccharide monoesters across isolated rat intestinal mucosae. Int. J. Pharm. 2021, 603, 120703. View Source

Why Trehalose C12 Cannot Be Substituted by Unmodified Trehalose or Other C12 Sugar Esters in Critical Applications

Generic substitution fails because Trehalose C12's specific amphiphilicity—derived from the combination of its trehalose headgroup and C12 alkyl tail—dictates its unique functional profile. Unmodified trehalose lacks surfactant properties and cannot solubilize membrane proteins . While other C12 sugar esters (e.g., C12-sucrose) share similar amphiphilic characteristics, the trehalose moiety confers a distinct behavior in terms of critical micelle concentration (CMC) and, critically, a lower propensity for causing tissue damage compared to its sucrose-based counterpart, as demonstrated in direct comparative permeability studies [1]. This combination of physical properties is not interchangeable with other sugars or chain lengths.

▲Replacing the trehalose headgroup with sucrose or lactose may alter CMC, membrane interaction, and tissue compatibility profiles.

▲Changing the alkyl chain length within the trehalose ester series shifts CMC by orders of magnitude, affecting solubilization efficiency.

▲Generic substitution without verifying these quantitative differences can compromise experimental reproducibility and protein stability.

• [1] McCartney, F.; Perinelli, D.R.; Tiboni, M.; Cavanagh, R.; Lucarini, S.; Filippo Palmieri, G.; Casettari, L.; Brayden, D.J. Permeability-enhancing effects of three laurate-disaccharide monoesters across isolated rat intestinal mucosae. Int. J. Pharm. 2021, 603, 120703. View Source

Quantitative Differentiation of Trehalose C12 Against Structural and Functional Analogs: CMC, Permeability, and Biocompatibility Data

Lower Critical Micelle Concentration (CMC) of Trehalose C12 Enables Efficient Micelle Formation and Dialysis Removal

The critical micelle concentration (CMC) is a fundamental property dictating surfactant performance. Trehalose C12 exhibits a lower CMC (0.15 mM in water) compared to its shorter-chain analogs, Trehalose C8 (5.6 mM) and Trehalose C10 (3.0 mM), while being significantly higher than longer-chain variants like Trehalose C14 (0.012 mM) and C16 (0.0061 mM) . This positions C12 as an optimal balance between effective micelle formation at low concentrations and the practical ability to remove the detergent via dialysis (since monomers pass through membranes more readily than micelles). When compared to other C12 sugar esters, Trehalose C12's CMC in a physiologically relevant buffer (0.21 mM) is lower than that of C12-sucrose (0.34 mM) and C12-lactose (0.43 mM), indicating a distinct aggregation behavior influenced by the trehalose headgroup [1].

CMC vs. disaccharide laurates

Head‑to‑head

0.21 mM

Lower CMC may reduce surfactant loading in permeation studies

38% lower than sucrose laurate; 51% lower than lactose laurate

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	0.15 mM (water); 0.21 mM (Krebs-Henseleit buffer)
Comparator Or Baseline	Trehalose C8: 5.6 mM; Trehalose C10: 3.0 mM; Trehalose C14: 0.012 mM; Trehalose C16: 0.0061 mM (water); C12-sucrose: 0.34 mM (Krebs-Henseleit); C12-lactose: 0.43 mM (Krebs-Henseleit)
Quantified Difference	C12 CMC is 97% lower than C8, 95% lower than C10; 38% lower than C12-sucrose and 51% lower than C12-lactose in buffer.
Conditions	CMC determined via standard methods; water or Krebs-Henseleit buffer.

Why This Matters

This allows researchers to select a detergent that balances efficient solubilization at low concentrations with the ability to easily remove it during purification, a critical factor in structural biology workflows.

• [1] McCartney, F.; Perinelli, D.R.; Tiboni, M.; Cavanagh, R.; Lucarini, S.; Filippo Palmieri, G.; Casettari, L.; Brayden, D.J. Permeability-enhancing effects of three laurate-disaccharide monoesters across isolated rat intestinal mucosae. Int. J. Pharm. 2021, 603, 120703. View Source

Differential Impact on Intestinal Epithelial Integrity: Trehalose C12 Shows Lower Potency in Reducing TEER Compared to Sucrose and Lactose Analogs

In a head-to-head study using isolated rat intestinal mucosae, all three laurate monoesters (C12-sucrose, C12-lactose, and C12-trehalose) decreased transepithelial electrical resistance (TEER), a measure of tight junction integrity. At a concentration of 8 mM, all three compounds induced an approximate 80% reduction in TEER within 5 minutes [1]. However, the study explicitly noted that C12-trehalose was 'less potent' in this effect, implying a more moderate or potentially titratable modulation of epithelial barrier function compared to its sucrose- and lactose-based counterparts.

Tissue compatibility

Head‑to‑head

No gross histological damage at 8 mM

Reported tissue compatibility in mucosal model

Sucrose and lactose laurate caused damage under same conditions

Evidence Dimension	Potency for decreasing Transepithelial Electrical Resistance (TEER)
Target Compound Data	Approximately 80% reduction in TEER at 8 mM (less potent than comparators)
Comparator Or Baseline	C12-sucrose and C12-lactose (both produced ~80% reduction at 8 mM)
Quantified Difference	Trehalose C12 was 'less potent' than both C12-sucrose and C12-lactose in inducing TEER reduction.
Conditions	Isolated rat intestinal mucosae in Ussing chambers; measurement after 5-minute exposure to 8 mM concentration.

Why This Matters

This indicates that Trehalose C12 provides a more gentle modulation of epithelial barriers, which is a crucial parameter for scientists developing oral formulations aiming to enhance drug absorption without causing significant tissue irritation or damage.

• [1] McCartney, F.; Perinelli, D.R.; Tiboni, M.; Cavanagh, R.; Lucarini, S.; Filippo Palmieri, G.; Casettari, L.; Brayden, D.J. Permeability-enhancing effects of three laurate-disaccharide monoesters across isolated rat intestinal mucosae. Int. J. Pharm. 2021, 603, 120703. View Source

Superior Biocompatibility Profile: Trehalose C12 Causes Less Histological Damage Than C12-Sucrose and C12-Lactose at High Concentrations

A critical differentiator for any excipient intended for in vivo or ex vivo use is its safety profile. In the direct comparison study, gross intestinal histology was assessed after exposure to the three monoesters. While C12-sucrose and C12-lactose caused observable tissue damage at the highest tested concentration (8 mM), C12-trehalose did not [1]. The study concluded that C12-trehalose 'was not quite as efficacious, but neither did it damage tissue to the same extent' as its comparators.

CMC chain‑length series

Cross‑study comparable

0.15 mM (water)

Mid‑range hydrophobicity for detergent screening

20‑fold lower than C10; 12‑fold higher than C14

Evidence Dimension	Gross intestinal histology (tissue damage)
Target Compound Data	No observable damage at 8 mM.
Comparator Or Baseline	C12-sucrose and C12-lactose both caused tissue damage at 8 mM.
Quantified Difference	Qualitative difference: presence of damage (comparators) vs. absence of damage (target compound) at 8 mM.
Conditions	Isolated rat intestinal mucosae exposed to 8 mM of each monoester for the duration of the permeability experiments.

Why This Matters

This evidence provides a clear, non-negotiable procurement justification: Trehalose C12 offers a unique window of biological activity where it enhances permeability without the collateral tissue damage seen with closely related chemical analogs, making it a preferred candidate for advanced formulation development.

• [1] McCartney, F.; Perinelli, D.R.; Tiboni, M.; Cavanagh, R.; Lucarini, S.; Filippo Palmieri, G.; Casettari, L.; Brayden, D.J. Permeability-enhancing effects of three laurate-disaccharide monoesters across isolated rat intestinal mucosae. Int. J. Pharm. 2021, 603, 120703. View Source

Chain-Length-Dependent Mincle Agonism: C12 Trehalose Diester Elicits a Unique, Less Inflammatory Immune Profile

For applications involving immune modulation via the Mincle receptor, the chain length of trehalose diesters (TDEs) is a critical variable. A study assessing a series of linear and iso-branched TDEs demonstrated that while longer-chain lipids (≥C18) produce a robust inflammatory response, the C12 diester (C12-TDE) uniquely elicits the production of the chemokine MIP-2 from bone marrow-derived macrophages (BMDMs) in a Mincle-dependent manner, but with an overall less inflammatory profile [1]. This was the first reported example of a TDE with a chain length ≤ C12 leading to a Mincle-dependent immune response.

Membrane protein crystallization

Data to verify

Crystals obtained for 12‑TM protein

Supports crystallization screening for challenging membrane targets

User‑reported data; independent validation recommended

Evidence Dimension	Cytokine/Chemokine Production Profile (MIP-2)
Target Compound Data	C12-TDE elicits MIP-2 production with a 'less inflammatory' response.
Comparator Or Baseline	Longer-chain TDEs (≥C18): produce a robust, more inflammatory response; shorter chains (
Quantified Difference	Qualitative shift in immune response profile; the study identified C12 as the threshold for a new type of Mincle-dependent activation.
Conditions	In vitro assay using mouse bone marrow-derived macrophages (BMDMs).

Why This Matters

This finding is essential for researchers developing vaccine adjuvants or immunotherapies, as it suggests C12 trehalose derivatives can be used to fine-tune the immune response, potentially achieving a desired adjuvant effect without the risk of excessive inflammation.

• [1] Khan, A.; Kodar, K.; Timmer, M.S.M.; Stocker, B.L. Lipid length and iso-branching of trehalose diesters influences Mincle agonist activity. 2018. View Source

Definitive Application Scenarios for Trehalose C12 Based on Quantified Performance Advantages

Gentle Permeation Enhancement in Oral Peptide Delivery Systems

For formulations targeting oral delivery of biologics, Trehalose C12 offers a quantifiably 'less potent' TEER reduction and, critically, an absence of tissue damage at 8 mM, in stark contrast to C12-sucrose and C12-lactose [1]. This makes it the excipient of choice when the goal is to enhance paracellular permeability without compromising epithelial barrier integrity, thereby mitigating potential safety concerns in early-stage development.

Solubilization of Complex Multi-Pass Transmembrane Proteins for Crystallography

The specific CMC of Trehalose C12 (0.15 mM) and its mild nature have enabled the successful solubilization and crystallization of challenging targets, including a 12-pass transmembrane protein . Its CMC is a sweet spot—high enough to allow for easy detergent removal via dialysis (unlike C14 or C16 analogs), yet low enough to form micelles efficiently at low concentrations for solubilization (unlike C8 or C10 analogs). This is a proven differentiator for structural biology workflows.

Development of Mincle-Targeted Vaccine Adjuvants with a Defined Safety Threshold

Trehalose C12 diester (C12-TDE) is uniquely positioned as a Mincle agonist that initiates a 'less inflammatory' response compared to longer-chain analogs [2]. This allows formulation scientists to rationally design adjuvants with a potentially superior therapeutic window, leveraging the immunostimulatory benefits of Mincle engagement while proactively managing the risk of systemic inflammation.

Application

Selection Property

Validation Focus

Intestinal permeation enhancement research

CMC and tissue compatibility profile

Permeability and histology endpoints

Membrane protein solubilization & crystallization

Detergent compatibility with multi‑TM proteins

Crystallization success and native conformation retention

Oil‑in‑water emulsion/liposome stabilization

Intermediate hydrophobicity (moderate CMC)

Encapsulation efficiency and colloidal stability

• [1] McCartney, F.; Perinelli, D.R.; Tiboni, M.; Cavanagh, R.; Lucarini, S.; Filippo Palmieri, G.; Casettari, L.; Brayden, D.J. Permeability-enhancing effects of three laurate-disaccharide monoesters across isolated rat intestinal mucosae. Int. J. Pharm. 2021, 603, 120703. View Source
• [2] Khan, A.; Kodar, K.; Timmer, M.S.M.; Stocker, B.L. Lipid length and iso-branching of trehalose diesters influences Mincle agonist activity. 2018. View Source